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Compound of Interest

Compound Name: Vilanterol Acetate

Cat. No.: B13418200

Technical Support Center: Vilanterol Solubility

This technical support guide provides troubleshooting strategies and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals encountering
low solubility of Vilanterol in agueous buffers.

A Note on Vilanterol Salt Form

It is important to clarify that the commercially available and most studied form of Vilanterol is
Vilanterol Trifenatate. While the query mentions "Vilanterol Acetate,” the vast majority of
published data refers to the trifenatate salt. This guide will focus on Vilanterol Trifenatate.
Should you be working with a different salt form, such as the acetate, its solubility properties
may differ.

Frequently Asked Questions (FAQSs)

Q1: What are the physicochemical properties of
Vilanterol Trifenatate that contribute to its low aqueous
solubility?

Vilanterol Trifenatate is classified as a poorly soluble compound.[1][2] Its low solubility in
aqueous media is attributed to its chemical structure, which results in a high LogP and a
molecular structure that is not readily hydrated.
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Table 1: Physicochemical Properties of Vilanterol Trifenatate

Property Value

Source(s)

Practically insoluble or

Water Solubility

[1]

insoluble (<3.9 mg/mL)

Slightly soluble in methanol,

Solubility in Organic Solvents

ethanol, acetonitrile, and

propan-2-ol. Soluble in DMSO.

pKa (Strongest Acidic) 10.12

pKa (Strongest Basic) 9.4

LogP 3.39-9.10
Molecular Weight 774.77 g/mol

Q2: | am observing precipitation or incomplete
dissolution of Vilanterol Trifenatate in my aqueous
buffer. What are the initial troubleshooting steps?

Low solubility in agueous buffers is a known challenge with Vilanterol Trifenatate. Here is a

systematic approach to troubleshoot this issue:
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Start: Low Solubility Observed

Verify and Adjust pH of Buffer

If still insoluble

Introduce a Co-solvent

If still insojuble

Apply Gentle Sonication/Vortexing

If $till insoluble If soluble

=
®

Slightly Increase Temperature

If still inspluble If soluble

Consider Advanced Techniques Solubility Achieved

If soluble
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Physical Modifications
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Chemical Modifications

Micronization

Complexation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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